Cas no 885102-33-0 (tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate)

• Product Name: tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• CAS No: 885102-33-0
• MF: C₁₀H₁₉NO₃
• MW: 201.262763261795
• MDL: MFCD18375158
• CID: 2094462
• PubChem ID: 53302312
• Update Time: 2025-06-14

tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• (3R,4S)-rel-tert-Butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• tert-butyl (3S,4R)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• trans-1-boc-4-methylpyrrolidin-3-ol
• tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• trans 1-Boc-3-hydroxy-4-methylpyrrolidine
• tert-Butyl (3R,4R)-3-hydroxy-4-methyl-pyrrolidine-1-carboxylate
• YMSRLPJZNWGMAM-HTQZYQBOSA-N
• 1-pyrrolidinecarboxylic acid, 3-hydroxy-4-methyl-, 1,1-dimethylethyl ester, (3r,4s)-rel-
• WT1009
• tert-Butyl (3S,4R)-3-hydroxy-4-methyl-pyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-
• rel-1,1-Dimethylethyl (3R,4S)-3-hydroxy-4-methyl-1-pyrrolidinecarboxylate (ACI)
• trans-3-Hydroxy-4-methylpyrrolidine-1-carboxylic acid tert-butyl ester
• EN300-7279691
• SCHEMBL951954
• (+/-)-trans-tert-butyl 3-hydroxy-4-methylpyrrolidine-1-carboxylate
• 1-Pyrrolidinecarboxylic acid, 3-hydroxy-4-methyl-, 1,1-dimethylethylester, (3R,4S)-rel-
• MFCD18632700
• AT22568
• 885102-33-0
• MFCD18375158
• AS-39731
• EN300-269112
• (3S,4R)-1-Boc-3-hydroxy-4-methylpyrrolidine
• rac-tert-butyl (3R,4S)-3-hydroxy-4-methylpyrrolidine-1-carboxylate
• 1432132-80-3
• CS-0036893
• AKOS015900793

• MDL： MFCD18375158
• Inchi： 1S/C10H19NO3/c1-7-5-11(6-8(7)12)9(13)14-10(2,3)4/h7-8,12H,5-6H2,1-4H3/t7-,8-/m1/s1
• InChI Key： YMSRLPJZNWGMAM-HTQZYQBOSA-N
• SMILES： C(N1C[C@@H](O)[C@H](C)C1)(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 201.136
• Monoisotopic Mass: 201.136
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 49.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate

Comprehensive Overview of tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 885102-33-0)

tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 885102-33-0) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This pyrrolidine derivative is widely recognized for its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of chiral building blocks and pharmaceutical ingredients. Its unique structural features, including the trans-3-hydroxy and 4-methyl substituents, make it a versatile candidate for asymmetric synthesis and drug discovery.

In recent years, the demand for tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate has surged due to its applications in the design of small molecule therapeutics and enzyme inhibitors. Researchers are particularly interested in its potential to enhance the stereoselectivity of synthetic pathways, a topic frequently searched in academic and industrial circles. The compound's carboxylate group also contributes to its stability, making it suitable for high-throughput screening and medicinal chemistry applications.

One of the most discussed aspects of CAS No. 885102-33-0 is its role in green chemistry initiatives. With growing emphasis on sustainable synthesis, this compound has been explored for its compatibility with catalytic methods and solvent-free reactions. These attributes align with current trends in eco-friendly manufacturing, a hot topic among chemists and environmental scientists. Additionally, its tert-butyl protecting group offers advantages in peptide synthesis, further expanding its utility.

The pharmacokinetic properties of tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate have also been a focal point in recent studies. Its ability to modulate bioavailability and metabolic stability in drug candidates has made it a subject of interest in ADME (Absorption, Distribution, Metabolism, and Excretion) research. This aligns with frequent searches on drug optimization and preclinical development, highlighting its relevance in modern pharmacology.

From a technical perspective, the synthesis of tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate often involves enantioselective reduction and protection-deprotection strategies, which are critical for achieving high optical purity. These methods are frequently queried in organic synthesis forums and patent literature, underscoring the compound's importance in advanced chemical processes. Its crystalline form and melting point characteristics are also well-documented, ensuring reproducibility in industrial settings.

In conclusion, tert-butyl trans-3-hydroxy-4-methylpyrrolidine-1-carboxylate (CAS No. 885102-33-0) stands out as a multifaceted compound with broad applications in drug discovery, asymmetric synthesis, and sustainable chemistry. Its structural elegance and functional versatility continue to inspire innovations across the chemical and pharmaceutical industries, making it a cornerstone of modern synthetic methodologies.